Cas no 133070-64-1 (3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride)

3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride structure
133070-64-1 structure
Product Name:3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride
CAS No:133070-64-1
MF:C11H15Cl2N3S
MW:292.227898836136
CID:1084206
PubChem ID:19834477
Update Time:2025-04-20

3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride
    • 3-(1-Piperazinyl)-1,2-benzothiazole dihydrochloride
    • SCHEMBL9208072
    • DB-356544
    • 3-piperazin-1-yl-1,2-benzothiazole;dihydrochloride
    • 133070-64-1
    • 3-(1-piperazinyl)-1,2-benzisothiazole dihydrochloride
    • LFBBAHDQZOKLSJ-UHFFFAOYSA-N
    • Inchi: 1S/C11H13N3S.2ClH/c1-2-4-10-9(3-1)11(13-15-10)14-7-5-12-6-8-14;;/h1-4,12H,5-8H2;2*1H
    • InChI Key: LFBBAHDQZOKLSJ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1C2C=CC=CC=2C(=N1)N1CCNCC1

Computed Properties

  • Exact Mass: 291.0363741g/mol
  • Monoisotopic Mass: 291.0363741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.4Ų
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited